Cas no 642967-30-4 (1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea)

• Product Name: 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea
• CAS No: 642967-30-4
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 6222295
• PubChem ID: 952088
• Update Time: 2025-06-14

1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea
• F1521-4351
• 1-[(2E)-3-(naphthalen-1-yl)prop-2-enoyl]-3-(pyridin-2-yl)thiourea
• (2E)-3-(naphthalen-1-yl)-N-(pyridin-2-ylcarbamothioyl)prop-2-enamide
• (E)-3-naphthalen-1-yl-N-(pyridin-2-ylcarbamothioyl)prop-2-enamide
• 642967-30-4
• (E)-3-(naphthalen-1-yl)-N-(pyridin-2-ylcarbamothioyl)acrylamide
• AKOS000496057

• Inchi： 1S/C19H15N3OS/c23-18(22-19(24)21-17-10-3-4-13-20-17)12-11-15-8-5-7-14-6-1-2-9-16(14)15/h1-13H,(H2,20,21,22,23,24)/b12-11+
• InChI Key： UMRCRXFTQQDLRL-VAWYXSNFSA-N
• SMILES： S=C(NC1C=CC=CN=1)NC(/C=C/C1=CC=CC2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 333.09358328g/mol
• Monoisotopic Mass: 333.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea

Research Brief on 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea (CAS: 642967-30-4)

The compound 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea (CAS: 642967-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising biological activities. This thiourea derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as an inhibitor of specific enzymatic targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, making it a candidate for the development of targeted therapies in oncology. The presence of the naphthalene and pyridine moieties in its structure contributes to its ability to interact with hydrophobic pockets in the active sites of these enzymes. Computational docking studies and molecular dynamics simulations have provided insights into the binding modes of this compound, highlighting key interactions that underlie its inhibitory effects. These findings have been corroborated by in vitro enzymatic assays, which have shown nanomolar-level inhibition of specific kinase targets.

In addition to its kinase inhibitory properties, 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea has also been explored for its anti-inflammatory and antimicrobial activities. Preliminary studies indicate that the compound can modulate the activity of pro-inflammatory cytokines and exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. These multifunctional properties suggest its potential as a lead compound for the development of novel therapeutic agents addressing unmet medical needs.

The synthesis and optimization of this compound have been a focal point of recent research. Several synthetic routes have been reported, with an emphasis on improving yield and purity while minimizing side reactions. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, paving the way for the design of analogs with enhanced potency and selectivity. Furthermore, pharmacokinetic studies have been initiated to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its progression into preclinical development.

Despite these promising findings, challenges remain in the development of 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically viable candidates.

In conclusion, 1-(2E)-3-(naphthalen-1-yl)prop-2-enoyl-3-(pyridin-2-yl)thiourea represents a promising scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Ongoing research aims to refine its pharmacological properties and explore its applications in diverse disease contexts. The integration of computational, synthetic, and biological approaches will be crucial for unlocking the full therapeutic potential of this compound.